Cas no 22270-95-7 (Acridine,9,9'-vinylenedi- (8CI))

• Product Name: Acridine,9,9'-vinylenedi- (8CI)
• CAS No: 22270-95-7
• MF: C₂₈H₁₈N₂
• MW: 382.455926418304
• CID: 268890
• PubChem ID: 5944998
• Update Time: 2025-04-19

Acridine,9,9'-vinylenedi- (8CI) Chemical and Physical Properties

Names and Identifiers

• Acridine,9,9'-vinylenedi- (8CI)
• 1,2-benzoquinone-4-carboxylic acid
• 1,2-Biacridinyl-ethylen
• 1,5-Cyclohexadiene-1-carboxylic acid, 3,4-dioxo-
• 1,5-Cyclohexadiene-1-carboxylicacid,3,4-dioxo-(7CI,9CI)
• 4-Carboxy-benzochinon-1,2
• 4-Carboxy-o-benzochinon
• 9,9'-ethene-1,2-diyl-bis-acridine
• AC1L4GHF
• AC1Q72XW
• AG-H-00657
• Benzochinon-(1,2)-carbonsaeure-(4)
• CTK2H9671
• SureCN1310672
• NSC 96554
• 1,2-Di(acridin-9-yl)ethene
• NSC-96554
• NSC96554
• 22270-95-7

• Inchi： 1S/C28H18N2/c1-5-13-25-21(9-1)19(22-10-2-6-14-26(22)29-25)17-18-20-23-11-3-7-15-27(23)30-28-16-8-4-12-24(20)28/h1-18H/b18-17+
• InChI Key： HPHSXUJDNGYBHI-ISLYRVAYSA-N
• SMILES： N1C2C=CC=CC=2C(/C=C/C2C3C=CC=CC=3N=C3C=CC=CC=23)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 382.14714
• Monoisotopic Mass: 382.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 645.8°Cat760mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.842
• PSA: 25.78
• LogP: 7.25980